Cas no 1017464-46-8 (2-Benzothiazolemethanamine, 6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-)

• Product Name: 2-Benzothiazolemethanamine, 6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
• CAS No: 1017464-46-8
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6360049
• PubChem ID: 24274435
• Update Time: 2025-06-11

2-Benzothiazolemethanamine, 6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine, 6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
• (6-(Tert-butyl)-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)methanamine
• AKOS000210246
• EN300-742052
• (6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine
• CS-0286180
• 1017464-46-8

• Inchi： 1S/C12H20N2S/c1-12(2,3)8-4-5-9-10(6-8)15-11(7-13)14-9/h8H,4-7,13H2,1-3H3
• InChI Key： HPXPUMQKKGTMIY-UHFFFAOYSA-N
• SMILES： S1C2CC(C(C)(C)C)CCC=2N=C1CN

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 327.0±30.0 °C(Predicted)
• pka: 7.56±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Benzothiazolemethanamine, 6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-

Comprehensive Overview of 2-Benzothiazolemethanamine, 6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro- (CAS No. 1017464-46-8)

2-Benzothiazolemethanamine, 6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro- (CAS No. 1017464-46-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique benzothiazole core and tetrahydro structure, is often explored for its potential applications in drug discovery and functional material development. Its molecular formula and structural features make it a valuable intermediate for synthesizing more complex molecules with tailored properties.

The benzothiazole moiety is a privileged scaffold in pharmaceutical research, known for its diverse biological activities. Researchers are particularly interested in derivatives like 2-Benzothiazolemethanamine due to their potential as kinase inhibitors, antimicrobial agents, or neuroprotective compounds. Recent studies have highlighted its relevance in addressing modern challenges such as antibiotic resistance and neurodegenerative diseases, aligning with current trends in precision medicine and targeted therapy.

In material science, the tetrahydro modification of the benzothiazole ring enhances the compound's stability and solubility, making it suitable for applications in organic electronics or polymer additives. Its tert-butyl group (1,1-dimethylethyl) further contributes to steric hindrance, which can be leveraged to fine-tune material properties like thermal resistance or optical characteristics. These attributes are critical for innovations in flexible electronics and sustainable materials, which dominate contemporary research agendas.

From a synthetic chemistry perspective, CAS No. 1017464-46-8 serves as a versatile building block. Its amine functionality allows for straightforward derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing demand for fragment-based drug design and combinatorial chemistry, where modular compounds are essential. The compound's compatibility with cross-coupling reactions and other modern synthetic methodologies further enhances its utility in industrial and academic settings.

Environmental and regulatory considerations are also pivotal when discussing 2-Benzothiazolemethanamine derivatives. As industries shift toward green chemistry principles, researchers are investigating eco-friendly synthesis routes for such intermediates. Questions like "How to improve the atom economy of benzothiazole synthesis?" or "What are the biodegradation pathways of tetrahydrobenzothiazoles?" reflect the intersection of this compound with sustainability trends.

In analytical chemistry, advanced techniques like LC-MS and NMR are employed to characterize CAS No. 1017464-46-8 and its derivatives. The compound's distinct spectroscopic signatures facilitate quality control in manufacturing processes, ensuring consistency for end-users. This aspect is crucial for industries prioritizing quality-by-design (QbD) frameworks, where traceability and purity are paramount.

The commercial availability of 2-Benzothiazolemethanamine, 6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro- through global chemical suppliers underscores its industrial relevance. However, researchers often seek answers to queries like "What are the storage conditions for benzothiazole amines?" or "How to handle moisture-sensitive tetrahydro derivatives?"—highlighting practical considerations for laboratory use. Proper handling protocols and stability data are essential to maximize the compound's shelf life and performance.

Looking ahead, the integration of AI-driven molecular modeling with the study of CAS No. 1017464-46-8 could unlock new applications. Predictive algorithms may accelerate the discovery of novel derivatives with optimized properties, addressing unmet needs in healthcare or energy storage. This synergy between computational tools and experimental chemistry exemplifies the compound's role in the era of digital transformation in science.

In summary, 2-Benzothiazolemethanamine, 6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro- represents a multifaceted compound with broad interdisciplinary appeal. Its structural features, synthetic versatility, and alignment with cutting-edge research themes position it as a subject of ongoing exploration. Whether in drug development, advanced materials, or sustainable chemistry, this compound continues to inspire innovation across scientific domains.